Cas no 83330-29-4 (6-chloro-2-(2-furanyl)-1H-Benzimidazole)

• Product Name: 6-chloro-2-(2-furanyl)-1H-Benzimidazole
• CAS No: 83330-29-4
• MF: C₁₁H₇ClN₂O
• MW: 218.6390812397
• CID: 1118459
• PubChem ID: 5056728
• Update Time: 2025-04-20

6-chloro-2-(2-furanyl)-1H-Benzimidazole Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-(2-furanyl)-1H-Benzimidazole
• 83330-29-4
• 5-chloro-2-(2-furyl)-1H-1,3-benzimidazole
• DTXSID501279211
• 6-chloro-2-(furan-2-yl)-1H-benzimidazole
• 5-Chloro-2-(furan-2-yl)-1H-benzo[d]imidazole
• 5-chloro-2-(2-furyl)-1H-benzimidazole
• AKOS010199336
• 1H-Benzimidazole, 6-chloro-2-(2-furanyl)-
• 5-chloro-2-(furan-2-yl)-1H-1,3-benzodiazole

• Inchi： 1S/C11H7ClN2O/c12-7-3-4-8-9(6-7)14-11(13-8)10-2-1-5-15-10/h1-6H,(H,13,14)
• InChI Key： VYLYRJBQIPOPRK-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC(C1=CC=CO1)=N2

Computed Properties

• Exact Mass: 218.0246905g/mol
• Monoisotopic Mass: 218.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 412.6±43.0 °C at 760 mmHg
• Flash Point: 203.3±28.2 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

6-chloro-2-(2-furanyl)-1H-Benzimidazole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)